Cas no 2158427-77-9 (2-(2-methoxypyrimidin-5-yl)cyclobutan-1-ol)

• Product Name: 2-(2-methoxypyrimidin-5-yl)cyclobutan-1-ol
• CAS No: 2158427-77-9
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 6109094
• PubChem ID: 165602212
• Update Time: 2025-05-21

2-(2-methoxypyrimidin-5-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxypyrimidin-5-yl)cyclobutan-1-ol
• 2158427-77-9
• EN300-1627109

• Inchi： 1S/C9H12N2O2/c1-13-9-10-4-6(5-11-9)7-2-3-8(7)12/h4-5,7-8,12H,2-3H2,1H3
• InChI Key： KLSNTTQYMIYYGS-UHFFFAOYSA-N
• SMILES： OC1CCC1C1=CN=C(N=C1)OC

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.2Ų

Additional information on 2-(2-methoxypyrimidin-5-yl)cyclobutan-1-ol

2-(2-Methoxypyrimidin-5-yl)cyclobutan-1-ol: A Comprehensive Overview

2-(2-Methoxypyrimidin-5-yl)cyclobutan-1-ol is a compound with the CAS number No. 2158427-77-9, which has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structural features and potential applications in drug discovery and advanced materials development. The molecule consists of a cyclobutanol moiety attached to a 2-methoxypyrimidine ring, creating a structure that exhibits interesting electronic and steric properties.

The cyclobutanol core of this compound is a four-membered ring containing an alcohol group, which contributes to its reactivity and ability to form hydrogen bonds. The pyrimidine ring, on the other hand, is a heterocyclic aromatic system that is commonly found in nucleic acids and various bioactive molecules. The presence of a methoxy group at the 2-position of the pyrimidine ring adds electron-donating properties, further enhancing the compound's chemical versatility.

Recent studies have highlighted the potential of 2-(2-methoxypyrimidin-5-yl)cyclobutan-1-ol as a building block in medicinal chemistry. Its ability to act as a scaffold for constructing bioactive molecules has been explored in several research papers. For instance, researchers have demonstrated that this compound can serve as a precursor for synthesizing inhibitors of key enzymes involved in cancer progression and neurodegenerative diseases. The cyclobutanol group has been shown to enhance the binding affinity of these inhibitors to their target proteins, making it a valuable component in drug design.

In addition to its role in pharmacology, this compound has also found applications in materials science. The pyrimidine ring's aromaticity and conjugation properties make it suitable for use in organic electronics. Recent advancements have shown that derivatives of this compound can be incorporated into organic semiconductors, improving their charge transport properties. This opens up possibilities for its use in flexible electronics, light-emitting diodes (LEDs), and photovoltaic devices.

The synthesis of 2-(2-methoxypyrimidin-5-yl)cyclobutan-1-ol involves a multi-step process that typically begins with the preparation of the pyrimidine ring. Researchers have developed efficient methodologies for constructing this molecule, including microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only enhance the yield but also reduce the reaction time, making the synthesis more practical for large-scale production.

From an environmental perspective, the compound's biodegradability and toxicity profiles have been assessed in recent studies. Results indicate that it exhibits moderate biodegradability under aerobic conditions, which is favorable for its safe disposal. However, further research is needed to fully understand its impact on aquatic ecosystems and human health.

Looking ahead, the future of 2-(2-methoxypyrimidin-5-yl)cyclobutan-1-ol lies in its potential to bridge gaps between traditional organic chemistry and emerging fields such as nanotechnology and green chemistry. Its unique structure continues to inspire innovative applications, from drug delivery systems to advanced materials with tailored properties.